Cas no 1807077-24-2 (4-Amino-2-chlorophenylhydrazine)

• Product Name: 4-Amino-2-chlorophenylhydrazine
• CAS No: 1807077-24-2
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 4935092
• Update Time: 2025-05-20

4-Amino-2-chlorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chlorophenylhydrazine

• Inchi： 1S/C6H8ClN3/c7-5-3-4(8)1-2-6(5)10-9/h1-3,10H,8-9H2
• InChI Key： LTGDYFBFIWIHGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.3
• Topological Polar Surface Area: 64.099

Additional information on 4-Amino-2-chlorophenylhydrazine

4-Amino-2-chlorophenylhydrazine: A Comprehensive Overview of CAS No. 1807077-24-2

4-Amino-2-chlorophenylhydrazine, with the CAS number 1807077-24-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-2-chloroanilide hydrazine, is characterized by its unique molecular structure and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 4-Amino-2-chlorophenylhydrazine is C₇H₉ClN₃, and its molecular weight is approximately 168.61 g/mol. The compound features a phenyl ring substituted with an amino group at the 4-position and a chloro group at the 2-position, along with a hydrazine moiety. This specific arrangement of functional groups imparts unique reactivity and biological activity to the molecule.

In recent years, 4-Amino-2-chlorophenylhydrazine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of antitumor agents. Research published in the Journal of Medicinal Chemistry has highlighted the use of this compound in the development of novel anticancer drugs. The hydrazine functionality, in particular, has been shown to enhance the bioavailability and efficacy of these compounds by facilitating their interaction with specific cellular targets.

Beyond its applications in oncology, 4-Amino-2-chlorophenylhydrazine has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that derivatives of this compound can modulate key enzymes involved in neurodegeneration, such as monoamine oxidase (MAO). By inhibiting MAO, these derivatives can help reduce oxidative stress and neuroinflammation, thereby slowing down the progression of diseases like Parkinson's and Alzheimer's.

The synthetic versatility of 4-Amino-2-chlorophenylhydrazine is another factor contributing to its significance in pharmaceutical research. It can be readily functionalized through various chemical reactions, including condensation, substitution, and coupling reactions. This flexibility allows chemists to tailor the molecule for specific therapeutic applications, enhancing its pharmacological profile.

In addition to its medicinal applications, 4-Amino-2-chlorophenylhydrazine has found utility in other areas such as materials science and analytical chemistry. For instance, it can be used as a ligand in coordination chemistry to form complexes with metal ions, which have potential applications in catalysis and sensing technologies. The ability to form stable complexes with metals makes it a valuable reagent for developing new materials with enhanced properties.

The safety profile of 4-Amino-2-chlorophenylhydrazine is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, it is essential to follow standard laboratory safety protocols to minimize any potential risks. Proper storage and handling practices are crucial to ensure the stability and integrity of the compound.

In conclusion, 4-Amino-2-chlorophenylhydrazine (CAS No. 1807077-24-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on innovative solutions to complex biological and medical challenges. As research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.